3-bromo-4-methoxy-N-methylbenzamide
Overview
Description
“3-bromo-4-methoxy-N-methylbenzamide” is a chemical compound with the molecular formula C9H10BrNO2 . It has a molecular weight of 244.09 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H10BrNO2/c1-11-9(12)6-3-4-8(13-2)7(10)5-6/h3-5H,1-2H3 (H,11,12) . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a predicted boiling point of 321.8±32.0 °C and a predicted density of 1.436±0.06 g/cm3 . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Synthesis of Heterocyclic Compounds
- 3-Bromo-4-methoxy-N-methylbenzamide has been utilized in the synthesis of heterocyclic compounds, including narwedine-type enones. Such compounds have been synthesized through methods like photochemical cyclisation and phenolic oxidation, demonstrating the versatility of this compound in organic synthesis (Kametani et al., 1972).
Photodynamic Therapy in Cancer Treatment
- Derivatives of this compound have been studied for their potential in photodynamic therapy, a treatment for cancer. Specifically, zinc phthalocyanine derivatives substituted with this compound have shown promising properties, such as high singlet oxygen quantum yield, which are crucial for Type II photosensitizers used in cancer treatment (Pişkin et al., 2020).
Investigation of Antidopaminergic Properties
- Research on substituted 6-methoxysalicylamides, synthesized from this compound derivatives, has revealed their potential as neuroleptic agents. These compounds have demonstrated significant antidopaminergic properties, important in the development of treatments for conditions like schizophrenia (de Paulis et al., 1985).
Radioactive Ligand Development for Neurological Studies
- This compound derivatives have been developed as radioactive ligands to study serotonin-5HT2-receptors. These compounds are valuable in neuroscientific research, particularly in understanding receptor dynamics and developing new drugs for neurological disorders (Mertens et al., 1994).
Antioxidant and Radical Scavenging Activity
- Compounds derived from this compound, particularly bromophenols, have been identified as potent antioxidants and radical scavengers. These properties suggest potential applications in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-bromo-4-methoxy-N-methylbenzamide is currently unknown. It is structurally similar to n-methylbenzamide, which is a potent inhibitor of pde10a , a phosphodiesterase that is abundant only in brain tissue . Therefore, it is possible that this compound may also interact with PDE10A or similar proteins.
Pharmacokinetics
Its molecular weight of 24409 suggests that it could potentially be absorbed in the gastrointestinal tract following oral administration. Its predicted boiling point of 321.8±32.0 °C and density of 1.436±0.06 g/cm3 could also impact its distribution and metabolism in the body.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, its stability could be affected by temperature, as suggested by its storage temperature of 2-8°C . Furthermore, factors such as pH and the presence of other substances could potentially affect its action and efficacy.
Properties
IUPAC Name |
3-bromo-4-methoxy-N-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c1-11-9(12)6-3-4-8(13-2)7(10)5-6/h3-5H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBCQEPXWGQKBBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC(=C(C=C1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60580055 | |
Record name | 3-Bromo-4-methoxy-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60580055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
337536-21-7 | |
Record name | 3-Bromo-4-methoxy-N-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60580055 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-4-methoxy-N-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.